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Compound of Interest

Compound Name: Gemfibrozil-d6-1

Cat. No.: B15544694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Gemfibrozil-d6, a deuterated internal standard crucial for the accurate quantification of the lipid-

regulating drug Gemfibrozil. This document details suppliers, experimental protocols for its use

in liquid chromatography-mass spectrometry (LC-MS), and the core signaling pathways of its

non-deuterated counterpart, Gemfibrozil.

Commercial Suppliers of Gemfibrozil-d6
The procurement of high-quality, reliable internal standards is paramount for accurate and

reproducible experimental results. Gemfibrozil-d6 is available from several reputable suppliers,

each offering various purities and quantities to suit diverse research needs. Below is a

comparative summary of key suppliers.
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Supplier
Product
Number/CAS
Number

Purity
Available
Quantities

Price (USD)

LGC Standards

TRC-G305752-

1MGTRC-

G305752-

5MGTRC-

G305752-50MG

>95% (HPLC)
1 mg, 5 mg, 50

mg

206(1𝑚𝑔) < 𝑏𝑟 >

206(1mg)<br>

376 (5

mg)$3,007 (50

mg)[1]

Cayman

Chemical
31915

≥99% deuterated

forms (d1-d6)
1 mg, 5 mg

Contact for

pricing

MedChemExpres

s
HY-B0258S Not specified

1 mg, 5 mg, 10

mg, 50 mg

180(1𝑚𝑔) < 𝑏𝑟 >

180(1mg)<br>

455 (5 mg)[2]

Santa Cruz

Biotechnology
sc-211985 Not specified

Contact for

availability

Contact for

pricing[3]

Simson Pharma

Limited
G020012 Not specified

Custom

Synthesis

Contact for

pricing[4]

Veeprho DVE001107 Not specified
Contact for

availability

Contact for

pricing[5]

Pharmaffiliates Not specified Not specified
Contact for

availability

Contact for

pricing

Sigma-Aldrich AABH97CD863F 99% (1-6)
Contact for

availability

Contact for

pricing[6]

Experimental Protocol: Quantification of Gemfibrozil
in Human Plasma using Gemfibrozil-d6 by LC-
MS/MS
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Gemfibrozil-d6 is primarily utilized as an internal standard for the accurate quantification of

Gemfibrozil in biological matrices. Its utility stems from its near-identical chemical and physical

properties to the analyte, with a distinct mass difference that allows for precise detection by

mass spectrometry.

Materials and Reagents
Gemfibrozil (analyte)

Gemfibrozil-d6 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma (EDTA as anticoagulant)

Preparation of Stock and Working Solutions
Gemfibrozil Stock Solution (1 mg/mL): Accurately weigh and dissolve Gemfibrozil in

methanol.

Gemfibrozil-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Gemfibrozil-d6 in methanol.[7]

Gemfibrozil Working Solutions: Prepare a series of working solutions by serially diluting the

Gemfibrozil stock solution with methanol to create calibration standards.

IS Working Solution (e.g., 100 ng/mL): Dilute the Gemfibrozil-d6 stock solution with

methanol.

Sample Preparation (Protein Precipitation)
To a 100 µL aliquot of human plasma in a microcentrifuge tube, add a known amount of the

IS working solution (e.g., 10 µL of 100 ng/mL Gemfibrozil-d6).
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Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Multiple Reaction Monitoring (MRM) Transitions:

Gemfibrozil: Monitor the transition of the precursor ion to a specific product ion (e.g.,

m/z 249.1 → 121.1).

Gemfibrozil-d6: Monitor the transition of the precursor ion to a specific product ion (e.g.,

m/z 255.1 → 127.1).
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Optimize other MS parameters such as declustering potential, collision energy, and ion

source temperature for maximum signal intensity.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Gemfibrozil to Gemfibrozil-d6

against the concentration of the calibration standards.

Determine the concentration of Gemfibrozil in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Visualizing the Experimental Workflow and
Signaling Pathway
To further elucidate the practical application and biological context of Gemfibrozil, the following

diagrams, generated using the DOT language, illustrate the experimental workflow and the

primary signaling pathway of Gemfibrozil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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